Cas no 16135-41-4 (6,7-Dimethoxy-1,4-dihydro-3H-isochromen-3-one)

• Product Name: 6,7-Dimethoxy-1,4-dihydro-3H-isochromen-3-one
• CAS No: 16135-41-4
• MF: C₁₁H₁₂O₄
• MW: 208.210583686829
• MDL: MFCD00011571
• CID: 231198
• PubChem ID: 335610
• Update Time: 2025-06-09

6,7-Dimethoxy-1,4-dihydro-3H-isochromen-3-one Chemical and Physical Properties

Names and Identifiers

• 6,7-Dimethoxyisochroman-3-one
• 3H-2-Benzopyran-3-one,1,4-dihydro-6,7-dimethoxy-
• 6,7-DIMETHOXY-1,4-DIHYDRO-3H-ISOCHROMEN-3-ONE
• 6,7-dimethoxy-1,4-dihydroisochromen-3-one
• 6,7-dimethoxy-3,4-dihydro-1H-2-benzopyran-3-one
• 6,7-dimethoxy-3-isochroman-3-one
• 6,7-dimethoxy-3-isochromanone
• 6,7-dimethoxychroman-3-one
• dimethoxy-6,7 isochromanone
• Z1509585501
• EN300-186419
• NSC-345781
• 6,7-dimethoxy-1H-isochromen-3(4H)-one
• DTXSID70319479
• CDS1_000088
• NSC345781
• CCG-54318
• BRD-K34043820-001-01-1
• A810255
• Maybridge1_002376
• 6,7-Dimethoxy-3-isochromen-3-one
• CD 01869
• MFCD00011571
• PS-4310
• HMS548D22
• SCHEMBL4144083
• AKOS003348492
• CS-0214648
• FT-0620858
• 3H-2-Benzopyran-3-one, 1,4-dihydro-6,7-dimethoxy-
• 6,7-Dimethoxy-1,4-dihydro-3H-2-benzopyran-3-one
• DivK1c_001128
• 16135-41-4
• SR-01000643423-1
• 6,7-dimethoxy-isochroman-3-one
• DB-043489
• STK226889
• ALBB-024066
• G29561
• 6,7-dimethoxy-1,4-dihydro-2-benzopyran-3-one
• 6,7-Dimethoxy-1,4-dihydro-3H-isochromen-3-one

• MDL： MFCD00011571
• Inchi： 1S/C11H12O4/c1-13-9-3-7-5-11(12)15-6-8(7)4-10(9)14-2/h3-4H,5-6H2,1-2H3
• InChI Key： XEZRPKWKRMROBK-UHFFFAOYSA-N
• SMILES： O1C(CC2C=C(C(=CC=2C1)OC)OC)=O

Computed Properties

• Exact Mass: 208.07400
• Monoisotopic Mass: 208.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.8A^2
• XLogP3: 1.2

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 398.0±42.0 °C at 760 mmHg
• Flash Point: 180.8±27.9 °C
• Refractive Index: 1.535
• PSA: 44.76000
• LogP: 1.30310
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

6,7-Dimethoxy-1,4-dihydro-3H-isochromen-3-one Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 2-benzopyrans

Additional information on 6,7-Dimethoxy-1,4-dihydro-3H-isochromen-3-one

Introduction to 6,7-Dimethoxy-1,4-dihydro-3H-isochromen-3-one (CAS No. 16135-41-4)

6,7-Dimethoxy-1,4-dihydro-3H-isochromen-3-one, with the chemical formula C₁₂H₁₀O₄, is a heterocyclic compound belonging to the isochromene class. This compound has garnered significant attention in the field of pharmaceutical chemistry and biochemistry due to its structural uniqueness and potential biological activities. The presence of methoxy groups at the 6th and 7th positions enhances its reactivity and makes it a valuable scaffold for drug discovery. Its molecular structure, characterized by a benzopyranone core, positions it as a candidate for further exploration in medicinal chemistry.

The chemical properties of 6,7-Dimethoxy-1,4-dihydro-3H-isochromen-3-one make it an intriguing subject for synthetic modifications. The dihydroisochromenone ring system allows for various functionalization strategies, including oxidation, reduction, and nucleophilic substitution reactions. These transformations can lead to a diverse array of derivatives with tailored pharmacological profiles. Recent advances in computational chemistry have enabled the prediction of novel analogs with enhanced bioavailability and reduced toxicity, paving the way for more efficient drug development pipelines.

In recent years, 6,7-Dimethoxy-1,4-dihydro-3H-isochromen-3-one has been studied for its potential applications in treating various diseases. Research has highlighted its role as an antioxidant and anti-inflammatory agent. The compound’s ability to scavenge reactive oxygen species (ROS) and inhibit pro-inflammatory cytokine production has made it a promising candidate for therapeutic intervention in oxidative stress-related disorders such as neurodegenerative diseases and cardiovascular conditions. Preclinical studies have demonstrated its efficacy in animal models of inflammation and oxidative damage.

Moreover, the structural motif of 6,7-Dimethoxy-1,4-dihydro-3H-isochromen-3-one has been explored for its antimicrobial properties. Preliminary investigations have shown that certain derivatives exhibit activity against Gram-positive bacteria and fungi. This finding is particularly relevant in the context of rising antibiotic resistance, where novel antimicrobial agents are urgently needed. The methoxy-substituted isochromenone scaffold provides a unique chemical space that may lead to the discovery of next-generation antibiotics with improved spectrum coverage and reduced side effects.

The synthesis of 6,7-Dimethoxy-1,4-dihydro-3H-isochromen-3-one involves multi-step organic reactions that highlight the ingenuity of modern synthetic methodologies. One common synthetic route begins with the condensation of resorcinol derivatives with β-ketoesters under basic conditions, followed by cyclization to form the dihydroisochromenone core. Subsequent methylation at the 6th and 7th positions using dimethyl sulfate or methyl iodide yields the desired product. Advances in green chemistry have also led to the development of more sustainable synthetic protocols that minimize waste and hazardous byproducts.

The pharmacokinetic profile of 6,7-Dimethoxy-1,4-dihydro-3H-isochromen-3-one is another critical aspect that has been thoroughly investigated. In vitro studies have revealed that the compound exhibits good solubility in both aqueous and lipid-based media, suggesting potential oral bioavailability. Additionally, preliminary pharmacokinetic studies in rodents indicate that it undergoes rapid absorption followed by moderate distribution throughout the body. The compound’s metabolic stability appears favorable for therapeutic applications, although further studies are needed to fully characterize its clearance pathways.

The regulatory landscape for 6,7-Dimethoxy-1,4-dihydro-3H-isochromen-3-one as a pharmaceutical ingredient is evolving in line with global standards set by agencies such as the FDA and EMA. Manufacturers must adhere to stringent guidelines regarding quality control, impurity profiling, and stability testing to ensure safety and efficacy. The increasing interest in natural product-inspired drug discovery has also spurred efforts to optimize synthetic routes for cost-effective production at scale.

In conclusion,6,7-Dimethoxy-1,4-dihydro-3H-isochromen-3-one (CAS No. 16135-41-4) represents a fascinating compound with multifaceted applications in pharmaceutical research. Its unique structural features and demonstrated biological activities position it as a valuable scaffold for developing new therapeutics targeting inflammation, oxidative stress, and antimicrobial resistance. Continued research into its synthesis، pharmacology，and clinical potential will undoubtedly contribute significantly to advancements in medicine.